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Introduction

1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a heterocyclic organic compound that
incorporates both a pyrazole ring system and a sulfonamide functional group. The pyrazole
moiety, a five-membered aromatic ring with two adjacent nitrogen atoms, is a well-established
pharmacophore found in a variety of commercially available drugs, including the anti-
inflammatory celecoxib and the erectile dysfunction medication sildenafil.[1] Similarly, the
sulfonamide group is a cornerstone of medicinal chemistry, renowned for its broad spectrum of
pharmacological activities, including antibacterial, antiviral, and anticancer properties.[1] The
strategic combination of these two scaffolds in 1,3-Dimethyl-1H-pyrazole-4-sulfonamide
makes it a molecule of significant interest in medicinal chemistry and drug discovery, serving as
a versatile building block for the synthesis of novel therapeutic agents.[1] This technical guide
provides a comprehensive overview of its structure, properties, and synthesis, with a focus on
experimental details and potential biological relevance.

Molecular Structure and Properties

The chemical structure of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide consists of a pyrazole
ring methylated at the N1 and C3 positions, with a sulfonamide group attached at the C4
position.
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Structure:

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 1,3-Dimethyl-1H-

pyrazole-4-sulfonamide is presented in the table below. The data is a combination of

computed values and information from chemical suppliers.

Property Value Source
1,3-dimethyl-1H-pyrazole-4-
IUPAC Name ) PubChem
sulfonamide
CAS Number 88398-53-2 [1]
Molecular Formula CsHoN302S [1]
Molecular Weight 175.21 g/mol [1]
Typically a solid at room o
Appearance [CymitQuimica]
temperature
Solubility Soluble in polar solvents [CymitQuimica]
XLogP3 -0.8 PubChem
Polar Surface Area 86.4 A2 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
4 PubChem

Count

Elemental Composition

C:34.27%, H: 5.18%, N:
23.98%, O: 18.26%, S:
18.30%

[1]

Spectroscopic Data (Expected):

e IH NMR: The proton NMR spectrum is expected to show distinct signals for the two methyl

groups (one on the nitrogen and one on the carbon of the pyrazole ring), the proton on the

pyrazole ring, and the protons of the sulfonamide NH2 group.[1]
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e 13C NMR: The carbon NMR spectrum will provide information about the carbon framework of
the molecule.

e FT-IR: Key absorption bands would be anticipated for the N-H stretching of the sulfonamide
group (around 3300-3500 cm~1), C=N and C=C bond stretching within the pyrazole ring
(1500-1600 cm~1), and the asymmetric and symmetric stretching of the S=O bonds in the
sulfonyl group.[1]

e Mass Spectrometry: For a monoisotopic mass of 175.04154771 Da, the expected protonated
molecule [M+H]* would have an m/z of approximately 176.0488.[1]

Synthesis

The primary synthetic route to 1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a two-step
process that involves the sulfonation of the 1,3-dimethylpyrazole precursor, followed by
amination of the resulting sulfonyl chloride.[1]

Experimental Workflow
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Caption: General synthetic workflow for 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.

Detailed Experimental Protocols

The following protocols are based on established methods for the synthesis of similar pyrazole-
4-sulfonamide derivatives and can be adapted for the preparation of 1,3-Dimethyl-1H-
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pyrazole-4-sulfonamide.
Step 1: Synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride
This procedure is adapted from the sulfonylation of 1,3,5-trimethyl-1H-pyrazole.
o Materials:
o 1,3-Dimethylpyrazole
o Chlorosulfonic acid
o Chloroform
o Thionyl chloride
e Procedure:

o In a fume hood, a solution of 1,3-dimethylpyrazole (1 equivalent) in chloroform is
prepared.

o This solution is added dropwise to a stirred solution of chlorosulfonic acid (5.5 equivalents)
in chloroform at 0 °C under a nitrogen atmosphere.

o The reaction mixture is then heated to 60 °C and stirred for 10 hours.

o Thionyl chloride (1.3 equivalents) is added to the reaction mixture at 60 °C over a period of
20 minutes.

o The mixture is stirred for an additional 2 hours at 60 °C.

o The reaction progress is monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is carefully poured onto crushed ice.

o The organic layer is separated, and the agueous layer is extracted with chloroform.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure to yield crude 1,3-Dimethyl-1H-pyrazole-4-
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sulfonyl chloride.

o Purification can be achieved by column chromatography on silica gel.

Step 2: Synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide

This is a nucleophilic substitution reaction where the sulfonyl chloride is treated with ammonia.

[1]

o Materials:

o 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride

o Agueous ammonia solution (e.g., 28-30%)

o Dichloromethane

e Procedure:

o 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride (1 equivalent) is dissolved in
dichloromethane.

o The solution is cooled to 0 °C in an ice bath.

o Agueous ammonia solution is added dropwise with vigorous stirring.

o The reaction mixture is allowed to warm to room temperature and stirred for several hours.

o The progress of the reaction is monitored by TLC.

o After completion, the organic layer is separated, washed with water and brine, and dried
over anhydrous sodium sulfate.

o The solvent is removed under reduced pressure to yield the crude product.

o The crude 1,3-Dimethyl-1H-pyrazole-4-sulfonamide can be purified by recrystallization
or column chromatography.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1356517?utm_src=pdf-body
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Activity and Signaling Pathways

While specific biological studies on 1,3-Dimethyl-1H-pyrazole-4-sulfonamide are not
extensively reported in the literature, the well-documented pharmacological activities of the
pyrazole and sulfonamide scaffolds suggest its potential as a bioactive molecule.

Potential Therapeutic Areas

Derivatives of pyrazole-4-sulfonamides have been investigated for their antiproliferative activity.
For instance, various N-substituted 3,5-dimethyl- and 1,3,5-trimethyl-1H-pyrazole-4-
sulfonamides have been synthesized and tested for their in vitro activity against cancer cell
lines. This suggests that 1,3-Dimethyl-1H-pyrazole-4-sulfonamide could serve as a valuable
scaffold for the development of novel anticancer agents.

The sulfonamide moiety is a known inhibitor of various enzymes, and it is plausible that 1,3-
Dimethyl-1H-pyrazole-4-sulfonamide and its derivatives could target specific enzymes

implicated in disease pathways.

Logical Relationship for Drug Discovery
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Caption: Drug discovery workflow starting from the core scaffold.
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At present, no specific signaling pathways have been elucidated for 1,3-Dimethyl-1H-
pyrazole-4-sulfonamide. Future research in this area would be crucial to understand its
mechanism of action and to guide the rational design of more potent and selective analogs.

Conclusion

1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a promising molecular scaffold that combines the
favorable pharmacological properties of both pyrazole and sulfonamide moieties. Its synthesis
is achievable through a straightforward two-step process. While its specific biological activities
are yet to be fully explored, the known antiproliferative effects of its derivatives highlight its
potential as a valuable starting point for the development of new therapeutic agents. Further
research is warranted to elucidate its precise mechanism of action and to explore its efficacy in
various disease models. This in-depth guide provides a solid foundation for researchers and
scientists interested in harnessing the potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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